N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C20H17N5O4/c1-10-8-17(25(24-10)20-21-12(3)11(2)18(27)23-20)22-19(28)16-9-14(26)13-6-4-5-7-15(13)29-16/h4-9H,1-3H3,(H,22,28)(H,21,23,27)
• InChI Key: YIPBMEMISMDRBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC(=O)C3=CC=CC=C3O2)C4=NC(=C(C(=O)N4)C)C
• Molecular Formula: C20H17N5O4
• Molecular Weight: 391.4 g/mol
• CAS No.: 1002958-20-4

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C20H17N5O4 and its molecular weight is 391.387. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) focused on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, showcasing their potential as anticancer and anti-5-lipoxygenase agents. This research highlights the versatility of pyrazolopyrimidines derivatives in therapeutic applications, particularly in cancer treatment and inflammation management (Rahmouni et al., 2016).

Antioxidant Activities

Mohamed and El-Sayed (2019) investigated the antioxidant activities of novel indane-amide substituted pyrazole, pyrimidine, pyridine, and 2-pyrone derivatives. Their study contributes to understanding the potential of these compounds in combating oxidative stress, which is linked to various diseases including neurodegenerative disorders (Mohamed & El-Sayed, 2019).

Anticancer Activity

Another significant contribution by Abdellatif et al. (2014) explored the anticancer activity of new Pyrazolo[3,4-d]pyrimidin-4-one derivatives. Their findings suggest these compounds exhibit potent antitumor properties, especially against human breast adenocarcinoma cell lines, highlighting their potential in cancer therapy (Abdellatif et al., 2014).

Insecticidal and Antibacterial Potential

The study by Deohate and Palaspagar (2020) on the synthesis of pyrimidine linked pyrazole heterocyclics underlines their insecticidal and antibacterial potential. This research opens avenues for developing new agrochemicals and antimicrobial agents to combat pests and microbial resistance (Deohate & Palaspagar, 2020).

Novel Isoxazolines and Isoxazoles Derivatives

Rahmouni et al. (2014) also worked on the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. Their work contributes to the field of synthetic and medicinal chemistry, providing insights into the design of new compounds with potential biological activities (Rahmouni et al., 2014).